CFTR Gating: Adenylate Kinase-Dependent Control
5′-AMPS activates AMPK directly as an AMP analog without requiring cellular uptake and metabolic conversion, whereas AICAR (Acadesine) must be taken up by adenosine transporters and phosphorylated by adenosine kinase to form ZMP before it can activate AMPK [1][2]. In rat liver AMPK, ZMP required 5 mM at 3 mM ATP for half-maximal effect, compared to only 0.4 mM for native AMP under identical conditions—representing a 12.5-fold lower affinity for ZMP relative to AMP [1]. This affinity gap underscores the signaling inefficiency inherent to AICAR's prodrug mechanism. While AICAR's conversion to ZMP enables cell permeability, the intracellular ZMP concentration achieved at 1 mM AICAR exposure in aortic smooth muscle cells was 2014.9 ± 179.4 pmol/mg protein, representing a >200-fold increase from baseline [3], yet this level still requires the 12.5-fold affinity penalty relative to direct AMP analogs [1].
| Evidence Dimension | Mechanism of AMPK activation (activation pathway efficiency) |
|---|---|
| Target Compound Data | Direct AMPK activator; no metabolic conversion required |
| Comparator Or Baseline | AICAR: Requires adenosine transporter uptake and adenosine kinase phosphorylation to ZMP; ZMP half-maximal effect at 5 mM (vs AMP at 0.4 mM at 3 mM ATP) |
| Quantified Difference | ZMP requires 12.5-fold higher concentration than AMP for half-maximal AMPK activation at 3 mM ATP |
| Conditions | Rat liver AMPK purified enzyme assay; ATP at 3 mM and 0.2 mM |
Why This Matters
This matters for experimental reproducibility because AICAR's efficacy depends on cell-type-specific expression of adenosine transporters and adenosine kinase, whereas 5′-AMPS bypasses these variables for more consistent AMPK activation.
- [1] Henin N, Vincent MF, Van den Berghe G. Stimulation of rat liver AMP-activated protein kinase by AMP analogues. Biochim Biophys Acta. 1996;1290(2):197-203. View Source
- [2] Corton JM, Gillespie JG, Hawley SA, Hardie DG. 5-Aminoimidazole-4-carboxamide ribonucleoside. A specific method for activating AMP-activated protein kinase in intact cells? Eur J Biochem. 1995;229(2):558-565. View Source
- [3] Pyla R, Hartney TJ, Segar L. AICAR promotes endothelium-independent vasorelaxation by activating AMP-activated protein kinase via increased ZMP and decreased ATP/ADP ratio in aortic smooth muscle. J Basic Clin Physiol Pharmacol. 2022;33(6):759-768. View Source
